Cas no 1806527-44-5 (2-Cyano-6-nitrophenylpropanal)
2-Cyano-6-nitrophenylpropanal Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-6-nitrophenylpropanal
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- Inchi: 1S/C10H8N2O3/c1-7(6-13)10-8(5-11)3-2-4-9(10)12(14)15/h2-4,6-7H,1H3
- InChI Key: JSGZUNYHYKAANP-UHFFFAOYSA-N
- SMILES: O=CC(C)C1C(C#N)=CC=CC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 302
- XLogP3: 1.4
- Topological Polar Surface Area: 86.7
2-Cyano-6-nitrophenylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004721-250mg |
2-Cyano-6-nitrophenylpropanal |
1806527-44-5 | 97% | 250mg |
470.40 USD | 2021-05-31 | |
| Alichem | A014004721-500mg |
2-Cyano-6-nitrophenylpropanal |
1806527-44-5 | 97% | 500mg |
790.55 USD | 2021-05-31 | |
| Alichem | A014004721-1g |
2-Cyano-6-nitrophenylpropanal |
1806527-44-5 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
2-Cyano-6-nitrophenylpropanal Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 2-Cyano-6-nitrophenylpropanal
Introduction to 2-Cyano-6-nitrophenylpropanal (CAS No. 1806527-44-5)
2-Cyano-6-nitrophenylpropanal, with the chemical formula C9H6O3N2, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 1806527-44-5, has garnered attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals. The structural integrity of this molecule, featuring both a cyano group and a nitro group on a phenyl ring, makes it a valuable intermediate in synthetic chemistry.
The nitro group and the cyano group in 2-Cyano-6-nitrophenylpropanal play crucial roles in determining its reactivity and utility. The nitro group, known for its electron-withdrawing properties, influences the electronic distribution of the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. On the other hand, the cyano group introduces a polarized carbon atom, which can participate in various nucleophilic additions and condensation reactions.
In recent years, there has been a growing interest in exploring the potential of 2-Cyano-6-nitrophenylpropanal in drug discovery. Its structural features make it a promising candidate for synthesizing biologically active molecules. For instance, researchers have been investigating its role in developing novel antiviral and anticancer agents. The nitro group can be reduced to an amine, which can then be further functionalized to produce pharmacophores that interact with specific biological targets.
One of the most intriguing aspects of 2-Cyano-6-nitrophenylpropanal is its utility as a building block in heterocyclic chemistry. Heterocyclic compounds are widely used in pharmaceuticals due to their diverse biological activities. By incorporating this compound into heterocyclic frameworks, chemists can create new molecules with enhanced binding affinity and selectivity. Recent studies have demonstrated successful syntheses of various nitrogen-containing heterocycles using 2-Cyano-6-nitrophenylpropanal as a key intermediate.
The synthesis of 2-Cyano-6-nitrophenylpropanal involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nitration of phenylpropanal derivatives followed by cyanoation. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to optimize the synthesis process. These methods not only improve efficiency but also minimize unwanted byproducts.
The applications of 2-Cyano-6-nitrophenylpropanal extend beyond pharmaceuticals. In agrochemical research, this compound has been used to develop novel herbicides and fungicides. Its ability to undergo various chemical transformations allows for the creation of molecules that can interact with biological targets in plants, offering new solutions for crop protection.
In conclusion, 2-Cyano-6-nitrophenylpropanal (CAS No. 1806527-44-5) is a multifaceted compound with significant potential in synthetic chemistry and drug development. Its unique structural features make it an invaluable intermediate for creating biologically active molecules. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow.
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